2-bromo-4-chloro-N-(3-fluoropyridin-4-yl)benzamide

• IUPAC Name: 2-bromo-4-chloro-N-(3-fluoropyridin-4-yl)benzamide
• InChI: InChI=1S/C12H7BrClFN2O/c13-9-5-7(14)1-2-8(9)12(18)17-11-3-4-16-6-10(11)15/h1-6H,(H,16,17,18)
• InChI Key: NHRUYPMTEFFOCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Br)C(=O)NC2=C(C=NC=C2)F
• Molecular Formula: C12H7BrClFN2O
• Molecular Weight: 329.55 g/mol

Description

2-bromo-4-chloro-N-(3-fluoropyridin-4-yl)benzamide is a chemical compound that has gained attention in the scientific community due to its potential use in drug development. It is a heterocyclic organic compound with a molecular formula of C13H8BrClFN2O.

Scientific Research Applications

2-bromo-4-chloro-N-(3-fluoropyridin-4-yl)benzamide has been studied for its potential use in drug development. It has been found to have activity against several cancer cell lines, including breast, lung, and colon cancer. It has also shown potential as an anti-inflammatory agent.

Mechanism of Action

The mechanism of action of 2-bromo-4-chloro-N-(3-fluoropyridin-4-yl)benzamide is not fully understood. However, it has been suggested that it may inhibit the activity of certain enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects
Studies have shown that 2-bromo-4-chloro-N-(3-fluoropyridin-4-yl)benzamide has several biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 2-bromo-4-chloro-N-(3-fluoropyridin-4-yl)benzamide in lab experiments is its potency against cancer cell lines. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in drug development.

Future Directions

There are several future directions for research on 2-bromo-4-chloro-N-(3-fluoropyridin-4-yl)benzamide. One direction is to further investigate its mechanism of action to optimize its use in drug development. Another direction is to study its potential use in combination with other drugs to enhance its effectiveness against cancer cells. Additionally, more studies are needed to determine its potential use in treating other diseases, such as inflammatory disorders.

Synthesis Methods

The synthesis of 2-bromo-4-chloro-N-(3-fluoropyridin-4-yl)benzamide involves the reaction of 2-amino-4-bromo-5-chloropyridine with 4-fluorobenzoyl chloride in the presence of a base. The product is then purified through recrystallization. This method has been reported in several scientific journals and has been found to be efficient and reliable.